Cas no 109880-43-5 (Methyl 4-chloro-6-(hydroxymethyl)picolinate)

• Product Name: Methyl 4-chloro-6-(hydroxymethyl)picolinate
• CAS No: 109880-43-5
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD09263974
• CID: 824265
• PubChem ID: 14083517
• Update Time: 2025-06-30

Methyl 4-chloro-6-(hydroxymethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLORO-6-(HYDROXYMETHYL)PICOLINATE
• methyl 4-chloro-6-(hydroxymethyl)pyridine-2-carboxylate
• 2-Pyridinecarboxylic acid,4-chloro-6-(hydroxymethyl)-,methyl ester
• 4-Chloro-6-hydroxymethyl-pyridine-2-carboxylic acid methyl ester
• methyl 4-chloro-6-(hydroxymethyl)-2-pyridinecarboxylate
• methyl 4-chloro-6-hydroxymethylpyridine-2-carboxylate
• WT210
• PubChem22542
• VOHMXHMSILAEDI-UHFFFAOYSA-N
• FCH1392035
• AB50305
• AX8231675
• X5777
• ST24025360
• AM20080772
• METHYL 4-
• METHYL 4-CHLORO-6-(HYDROXYMETHY
• methyl4-chloro-6-(hydroxymethyl)picolinate
• AC-23866
• DS-17950
• SCHEMBL2961121
• MFCD09263974
• CS-0187503
• O11936
• methyl-4-chloro-6-(hydroxymethyl)picolinate
• EN300-2913050
• DTXSID60555581
• 109880-43-5
• AKOS015848858
• Methyl 4-chloro-6-(hydroxymethyl)picolinate

• MDL： MFCD09263974
• Inchi： 1S/C8H8ClNO3/c1-13-8(12)7-3-5(9)2-6(4-11)10-7/h2-3,11H,4H2,1H3
• InChI Key： VOHMXHMSILAEDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(CO)C=1

Computed Properties

• Exact Mass: 201.01900
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.8

Experimental Properties

• PSA: 59.42000
• LogP: 1.01390

Additional information on Methyl 4-chloro-6-(hydroxymethyl)picolinate

Methyl 4-chloro-6-(hydroxymethyl)picolinate (CAS No. 109880-43-5): A Comprehensive Overview

Methyl 4-chloro-6-(hydroxymethyl)picolinate, identified by the CAS number 109880-43-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of picolinic acid derivatives, which are known for their versatile chemical reactivity and biological activity. The structure of Methyl 4-chloro-6-(hydroxymethyl)picolinate consists of a picolinic acid backbone with substituents at the 4 and 6 positions, specifically a chlorine atom and a hydroxymethyl group, respectively. These substituents contribute to the compound's distinct chemical behavior and functional properties.

The synthesis of Methyl 4-chloro-6-(hydroxymethyl)picolinate involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. Such innovations not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of Methyl 4-chloro-6-(hydroxymethyl)picolinate is in the field of agriculture, where it has been investigated as a potential ingredient in pesticides and herbicides. The compound's ability to interact with specific biological targets makes it a promising candidate for controlling pests and weeds without causing significant harm to non-target organisms. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in plant growth, suggesting its potential as a selective herbicide.

In addition to its agricultural applications, Methyl 4-chloro-6-(hydroxymethyl)picolinate has shown promise in the pharmaceutical industry. Its structural features make it an attractive lead compound for drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. For example, researchers have explored its potential as an anti-inflammatory agent by evaluating its ability to modulate cytokine production in immune cells. Furthermore, the compound's hydroxymethyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and therapeutic activity.

The physical and chemical properties of Methyl 4-chloro-6-(hydroxymethyl)picolinate have also been extensively studied to better understand its behavior under different conditions. Its melting point, boiling point, and solubility characteristics are critical factors that influence its stability and applicability in various formulations. Recent research has focused on determining its thermodynamic properties using advanced computational methods, providing valuable insights into its molecular interactions and phase behavior.

From an environmental perspective, understanding the fate and transport of Methyl 4-chloro-6-(hydroxymethyl)picolinate in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its long-term persistence in soil and water systems and to develop strategies for minimizing environmental exposure.

In conclusion, Methyl 4-chloro-6-(hydroxymethyl)picolinate (CAS No. 109880-43-5) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for addressing challenges in agriculture, medicine, and environmental science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.